Cas no 2172106-06-6 (3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2172106-06-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6428213
• PubChem ID: 165516159
• Update Time: 2025-11-06

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid
• 2172106-06-6
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-hydroxy-2-methylpropanoic acid
• EN300-1506478

• Inchi： 1S/C26H32N2O6/c1-17(11-12-23(29)28-16-26(2,33)24(30)31)13-14-27-25(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22,33H,11-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： CDBISSIZSVKBGV-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CCC(NCC(C(=O)O)(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid

Recent Advances in the Study of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid (CAS: 2172106-06-6)

The compound 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid (CAS: 2172106-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxy-methylpropanoic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, enabling the production of high-purity peptides with enhanced stability and bioactivity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of antimicrobial peptides, which exhibited potent activity against multidrug-resistant bacterial strains. The study also emphasized the compound's compatibility with automated peptide synthesizers, making it a valuable tool for large-scale production.

In addition to its applications in peptide synthesis, 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid has been investigated for its potential in targeted drug delivery systems. A recent preprint on bioRxiv described the development of a novel prodrug platform utilizing this compound as a linker. The platform demonstrated improved pharmacokinetic properties and reduced off-target effects in preclinical models, suggesting its utility in the design of next-generation therapeutics. The study also explored the compound's stability under physiological conditions, revealing its suitability for long-circulating drug formulations.

Further research has delved into the mechanistic aspects of this compound's interactions with biological targets. Computational modeling studies, as reported in a 2024 issue of ACS Chemical Biology, have provided insights into the molecular interactions between the Fmoc group and enzyme active sites. These findings have implications for the rational design of enzyme inhibitors and modulators, opening new avenues for therapeutic intervention. The study also identified potential off-target interactions, underscoring the need for careful optimization in drug design.

Despite these promising developments, challenges remain in the widespread adoption of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-hydroxy-2-methylpropanoic acid. Scalability and cost-effectiveness of its synthesis are areas of ongoing research, with recent efforts focusing on green chemistry approaches to reduce waste and improve yields. Additionally, more in vivo studies are needed to fully evaluate its safety and efficacy in therapeutic applications. Nevertheless, the compound's versatility and potential make it a compelling subject for future research in chemical biology and pharmaceutical sciences.